Quinazolines. Part VIII. Electronic effects in 2-substituted quinazolines
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000234
Abstract
In a study of the cations of twenty 2-substituted quinazolines, it was found that covalent hydration of the 3,4-double bond decreased according to the electronic effect of the 2-substituent; viz, +l > +M > –l. This is explained by the effect of the substituent on the polarity of the C-4, N-3 double bond. The effect of the acyl group on the rate of ring closure of o-acylaminoacetophenones with alcoholic ammonia at 20° is also described.
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Journal Name：Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 157887-82-6
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CAS no.: 143317-90-2
